Cas no 1351585-40-4 (2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide)

• Product Name: 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide
• CAS No: 1351585-40-4
• MF: C₁₅H₁₆BrNO₃S
• MW: 370.261442184448
• CID: 6231598
• PubChem ID: 71782393
• Update Time: 2025-05-24

2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide
• 2-bromo-N-[2-hydroxy-2-(thiophen-2-yl)propyl]-5-methoxybenzamide
• 2-bromo-N-(2-hydroxy-2-thiophen-2-ylpropyl)-5-methoxybenzamide
• AKOS024524855
• VU0525832-1
• 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide
• F5857-7734
• 1351585-40-4

• Inchi： 1S/C15H16BrNO3S/c1-15(19,13-4-3-7-21-13)9-17-14(18)11-8-10(20-2)5-6-12(11)16/h3-8,19H,9H2,1-2H3,(H,17,18)
• InChI Key： SQRFCBRSFIBJAW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC(C)(C1=CC=CS1)O)=O)OC

Computed Properties

• Exact Mass: 369.00343g/mol
• Monoisotopic Mass: 369.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-bromo-N-2-hydroxy-2-(thiophen-2-yl)propyl-5-methoxybenzamide

Introduction to 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide (CAS No. 1351585-40-4)

The compound 2-bromo-N-(2-hydroxy-2-(thiophen-2-yl)propyl)-5-methoxybenzamide (CAS No. 1351585-40-4) is a complex organic molecule with a diverse range of potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which incorporates a bromine atom, a thiophene ring, and a methoxy group, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of thiophene-containing compounds in drug design due to their ability to modulate biological activities through π–π interactions and hydrogen bonding. The presence of the bromine atom in CAS No. 1351585-40-4 further enhances its reactivity, making it a valuable intermediate in organic synthesis. Researchers have explored its potential as a precursor for the development of novel bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents.

In terms of synthesis, CAS No. 1351585-40-4 can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the yield and purity of this compound, making it more accessible for large-scale production. This approach not only streamlines the synthetic pathway but also reduces the environmental footprint associated with traditional methods.

The pharmacological properties of CAS No. 1351585-40-4 have been extensively studied in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent anti-proliferative activity against various cancer cell lines, particularly those resistant to conventional chemotherapy. Its ability to inhibit key enzymes involved in cell signaling pathways, such as tyrosine kinases and histone deacetylases (HDACs), has positioned it as a promising candidate for targeted cancer therapy.

Beyond its therapeutic potential, CAS No. 1351585-40-4 has also been investigated for its role in agrochemical applications. Studies have demonstrated its efficacy as a plant growth regulator, capable of enhancing stress tolerance in crops under adverse environmental conditions. This dual functionality underscores the versatility of this compound across multiple industries.

From an environmental perspective, understanding the degradation pathways of CAS No. 1351585-40-4 is crucial for assessing its ecological impact. Recent research has revealed that this compound undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aquatic ecosystems. However, further studies are required to evaluate its long-term effects on non-target organisms and soil microbiota.

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